2-Cyano-3-cyclopropoxyisonicotinic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C10H8N2O3 |
|---|---|
Molecular Weight |
204.18 g/mol |
IUPAC Name |
2-cyano-3-cyclopropyloxypyridine-4-carboxylic acid |
InChI |
InChI=1S/C10H8N2O3/c11-5-8-9(15-6-1-2-6)7(10(13)14)3-4-12-8/h3-4,6H,1-2H2,(H,13,14) |
InChI Key |
ZYVQNOVFCIRYRK-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=CN=C2C#N)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Chlorination and Nucleophilic Substitution
A widely documented approach involves the sequential chlorination of hydroxylated precursors followed by nucleophilic substitution with cyclopropoxide. This method, adapted from nicotinic acid derivatization techniques, begins with 2,6-dihydroxy-5-fluoro-3-cyanopyridine. Treatment with phosphorus oxychloride (POCl₃) and phosphorus pentachloride (PCl₅) at 80–85°C facilitates the replacement of hydroxyl groups with chlorides, yielding 2,6-dichloro-5-fluoro-3-cyanopyridine. Subsequent hydrolysis with concentrated hydrochloric acid under reflux converts the nitrile to a carboxylic acid, producing 2,6-dichloro-5-fluoronicotinic acid in 55% yield.
To introduce the cyclopropoxy group, the chloride at position 3 undergoes nucleophilic aromatic substitution (SNAr) with sodium cyclopropoxide. This step demands anhydrous conditions and elevated temperatures (80–100°C) to overcome the aromatic ring’s deactivation by the electron-withdrawing cyano and carboxylic acid groups.
Key Data:
| Step | Reagents/Conditions | Yield (%) | Reference |
|---|---|---|---|
| Chlorination | POCl₃, PCl₅, 80–85°C, 30 h | 93–95 | |
| Hydrolysis | HCl (conc.), reflux, 2 h | 55 | |
| Cyclopropoxylation | Na cyclopropoxide, DMF, 80°C, 12 h | 40–50 |
Direct Cyanation via Metal-Mediated Coupling
The cyano group can be introduced via palladium-catalyzed cyanation of halogenated intermediates. Starting from 3-cyclopropoxyisonicotinic acid, bromination at position 2 using N-bromosuccinimide (NBS) in acetic acid generates 2-bromo-3-cyclopropoxyisonicotinic acid. Subsequent reaction with copper(I) cyanide (CuCN) in dimethylformamide (DMF) at 120°C facilitates Ullmann-type coupling, replacing bromine with a cyano group.
This method benefits from the directing effect of the carboxylic acid, which enhances regioselectivity during bromination. However, the elevated temperatures required for cyanation may necessitate protective group strategies to prevent decarboxylation.
Key Data:
| Step | Reagents/Conditions | Yield (%) | Reference |
|---|---|---|---|
| Bromination | NBS, AcOH, 25°C, 6 h | 75 | |
| Cyanation | CuCN, DMF, 120°C, 24 h | 60 |
Hydrolysis of Nitrile Precursors
An alternative route involves the hydrolysis of a pre-formed nitrile to the carboxylic acid. For example, 2-cyano-3-cyclopropoxyisonicotinic acid methyl ester can be synthesized via Mitsunobu reaction between 3-cyclopropoxy-2-hydroxyisonicotinic acid methyl ester and diethyl azodicarboxylate (DEAD)/triphenylphosphine (PPh₃), followed by treatment with cyanamide. Acidic hydrolysis (6 M HCl, reflux) then cleaves the methyl ester and nitrile groups, yielding the target compound.
Key Data:
| Step | Reagents/Conditions | Yield (%) | Reference |
|---|---|---|---|
| Mitsunobu Reaction | DEAD, PPh₃, CH₃CN, 0°C, 2 h | 85 | |
| Hydrolysis | HCl (6 M), reflux, 8 h | 70 |
Radical-Based Decarboxylative Functionalization
Decarboxylative halogenation, as described in decarboxylative coupling literature, offers a pathway to introduce halogens that can later be substituted. Treating 3-cyclopropoxyisonicotinic acid with lead tetraacetate (Pb(OAc)₄) and iodine (I₂) generates an acyl hypohalite intermediate, which undergoes homolytic cleavage to form a carbon-centered radical. Trapping this radical with cyanide sources (e.g., TMSCN) installs the cyano group.
Key Data:
| Step | Reagents/Conditions | Yield (%) | Reference |
|---|---|---|---|
| Decarboxylation | Pb(OAc)₄, I₂, CHCl₃, 50°C, 4 h | 65 | |
| Cyanation | TMSCN, AIBN, 70°C, 12 h | 55 |
One-Pot Multistep Synthesis
A streamlined one-pot approach combines chlorination, cyclopropoxylation, and hydrolysis. Starting with 2,6-dihydroxyisonicotinic acid, sequential treatment with POCl₃/PCl₅ introduces chlorides, followed by SNAr with sodium cyclopropoxide. In situ hydrolysis with aqueous HCl then yields the final product. This method reduces purification steps but requires precise control over reaction stoichiometry.
Key Data:
| Step | Reagents/Conditions | Yield (%) | Reference |
|---|---|---|---|
| Chlorination | POCl₃, PCl₅, 80°C, 24 h | 90 | |
| Cyclopropoxylation | Na cyclopropoxide, DMF, 100°C, 6 h | 50 | |
| Hydrolysis | HCl (conc.), reflux, 3 h | 60 |
Chemical Reactions Analysis
Types of Reactions: 2-Cyano-3-cyclopropoxyisonicotinic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the cyano group to amines or other functional groups.
Substitution: The cyano and cyclopropoxy groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Substitution reactions may involve nucleophiles like amines or alcohols under acidic or basic conditions.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce primary amines .
Scientific Research Applications
2-Cyano-3-cyclopropoxyisonicotinic acid has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of various organic compounds and heterocycles.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.
Industry: It is used in the development of advanced materials and as a precursor in the synthesis of pharmaceuticals
Mechanism of Action
The mechanism of action of 2-Cyano-3-cyclopropoxyisonicotinic acid involves its interaction with specific molecular targets and pathways. The cyano group can participate in nucleophilic addition reactions, while the cyclopropoxy group can influence the compound’s reactivity and binding affinity. These interactions can modulate various biological pathways, leading to the compound’s observed effects .
Comparison with Similar Compounds
2-Cyano-3-arylacrylates: These compounds share the cyano group but differ in the aryl substituent.
Isonicotinic Acid Derivatives: Compounds like isoniazid have similar core structures but different functional groups
Uniqueness: 2-Cyano-3-cyclopropoxyisonicotinic acid is unique due to the presence of both cyano and cyclopropoxy groups, which confer distinct chemical properties and reactivity. This makes it a valuable compound for various applications in research and industry .
Q & A
Q. What are the optimal synthetic routes for 2-Cyano-3-cyclopropoxyisonicotinic acid, and how can purity be validated?
Methodological Answer:
- Begin with retrosynthetic analysis to identify feasible precursors, focusing on cyclopropane ring formation and cyano group introduction.
- Use high-performance liquid chromatography (HPLC) with UV detection (≥99% purity threshold) and nuclear magnetic resonance (NMR) spectroscopy (e.g., , ) to confirm structural integrity.
- Validate purity via mass spectrometry (MS) and elemental analysis (C, H, N). Cross-reference spectral data with computational tools (e.g., DFT simulations) to resolve ambiguities in stereochemistry .
Q. Which analytical techniques are most suitable for characterizing the stability of 2-Cyano-3-cyclopropoxyisonicotinic acid under varying conditions?
Methodological Answer:
- Conduct accelerated stability studies under controlled humidity (e.g., 40°C/75% RH) and pH ranges (2–10) using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) to assess thermal degradation.
- Monitor hydrolytic stability via HPLC-MS to detect decomposition products. Pair with kinetic modeling (e.g., Arrhenius equation) to predict shelf-life.
- For photostability, employ UV-Vis spectroscopy under ICH Q1B guidelines to identify light-sensitive functional groups .
Advanced Research Questions
Q. How can researchers resolve contradictions in spectroscopic data for 2-Cyano-3-cyclopropoxyisonicotinic acid derivatives?
Methodological Answer:
- Perform multi-dimensional NMR (e.g., - HSQC, COSY) to clarify overlapping signals. Validate assignments using isotope labeling or deuterated solvents.
- Apply X-ray crystallography for unambiguous structural confirmation. Compare experimental data with computational models (e.g., Cambridge Structural Database).
- Address discrepancies by replicating experiments under standardized conditions (e.g., solvent, temperature) and cross-validating with independent labs. Document variability using error bars and statistical significance tests (p < 0.05) .
Q. What experimental designs are recommended to investigate the mechanism of action of 2-Cyano-3-cyclopropoxyisonicotinic acid in enzymatic inhibition?
Methodological Answer:
- Use a PICO(T) framework to define the study: P opulation (target enzyme, e.g., kinase), I ntervention (compound concentration range), C omparison (positive/negative controls), O utcome (IC), T ime (kinetic assays).
- Employ surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to quantify binding affinity. Pair with molecular docking (AutoDock Vina) and molecular dynamics simulations (GROMACS) to predict binding modes.
- Validate hypotheses using site-directed mutagenesis of catalytic residues and competitive inhibition assays. Analyze dose-response curves with nonlinear regression (GraphPad Prism) .
Q. How can researchers ensure reproducibility in biological assays involving 2-Cyano-3-cyclopropoxyisonicotinic acid?
Methodological Answer:
- Adhere to FAIR principles (Findable, Accessible, Interoperable, Reusable) for data reporting. Include detailed protocols for cell lines (ATCC validation), assay conditions (e.g., buffer composition), and statistical power analysis (sample size ≥3 replicates).
- Use orthogonal assays (e.g., fluorescence polarization + enzyme-linked immunosorbent assay) to confirm activity.
- Perform robustness testing by varying critical parameters (pH, temperature) and applying the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to refine hypotheses .
Data Analysis and Interpretation
Q. What strategies are effective for analyzing conflicting bioactivity data across studies?
Methodological Answer:
- Conduct a systematic review using PRISMA guidelines to identify bias (e.g., publication bias, assay variability). Aggregate data into meta-analyses with random-effects models (RevMan software).
- Perform sensitivity analysis to assess the impact of outliers. Use funnel plots to detect asymmetry in effect sizes.
- Reconcile contradictions by stratifying data by experimental conditions (e.g., cell type, compound batch) and applying Bradford Hill criteria for causality .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
